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Compound of Interest

Compound Name: Isohopeaphenol

Cat. No.: B15592739 Get Quote

A comprehensive analysis of Isohopeaphenol's cytotoxic effects on various cancer cell lines

reveals a degree of selectivity towards liver cancer cells, with preliminary insights suggesting

the involvement of apoptotic pathways. This guide provides a comparative summary of its

bioactivity, detailed experimental protocols for assessment, and a proposed signaling pathway

for its mechanism of action.

Comparative Bioactivity of Isohopeaphenol
Isohopeaphenol, a naturally occurring resveratrol tetramer, has demonstrated cytotoxic

activity against specific cancer cell lines. To provide a clear comparison of its efficacy, the

following table summarizes the available 50% inhibitory concentration (IC50) values across

different cell lines.

Cell Line Cancer Type IC50 (µM) Notes

HepG2
Hepatocellular

Carcinoma
54 -

Hep3B
Hepatocellular

Carcinoma
26.0 ± 3.0

More sensitive than

HepG2.[1]

HH4
Non-cancerous

Hepatocytes
Low cytotoxicity

Suggests selectivity

for cancer cells.[1]
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Further research is required to establish the IC50 values of Isohopeaphenol in a broader

range of cancer cell lines, including but not limited to breast, lung, and colon cancer, to fully

elucidate its cytotoxic profile.

Unraveling the Mechanism: Apoptosis Induction
While direct studies on the signaling pathways modulated by Isohopeaphenol are limited,

research on structurally related resveratrol oligomers suggests a likely mechanism of action

involving the induction of apoptosis.[1] The proposed pathway, as depicted below, involves the

generation of reactive oxygen species (ROS), leading to the activation of the intrinsic apoptotic

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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